Cas no 756476-21-8 (4-(1H-1,2,3-triazol-1-yl)piperidine)

• Product Name: 4-(1H-1,2,3-triazol-1-yl)piperidine
• CAS No: 756476-21-8
• MF: C₇H₁₂N₄
• MW: 152.196980476379
• MDL: MFCD10698545
• CID: 838884
• PubChem ID: 19006019
• Update Time: 2025-05-20

4-(1H-1,2,3-triazol-1-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(1H-1,2,3-triazol-1-yl)-
• Piperidine, 4-(1H-1,2,3-triazol-1-yl)- (9CI)
• 4-(1H-1,2,3-triazol-1-yl)piperidine
• 4-[1,2,3]TRIAZOL-1-YL-PIPERIDINE
• AKOS005259407
• 4-(triazol-1-yl)piperidine
• EN300-138428
• SAYXVILDUZLWGX-UHFFFAOYSA-N
• F8888-4659
• A836313
• MFCD10698545
• 756476-21-8
• AB62350
• CHEMBL4516121
• SCHEMBL3480723
• CS-0306176
• FT-0723169

• MDL： MFCD10698545
• Inchi： 1S/C7H12N4/c1-3-8-4-2-7(1)11-6-5-9-10-11/h5-8H,1-4H2
• InChI Key： SAYXVILDUZLWGX-UHFFFAOYSA-N
• SMILES： N1CCC(CC1)N1C=CN=N1

Computed Properties

• Exact Mass: 152.106196400g/mol
• Monoisotopic Mass: 152.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 42.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-(1H-1,2,3-triazol-1-yl)piperidine

Comprehensive Overview of 4-(1H-1,2,3-triazol-1-yl)piperidine (CAS No. 756476-21-8): Properties, Applications, and Future Trends

4-(1H-1,2,3-triazol-1-yl)piperidine (CAS No. 756476-21-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. The molecule combines a piperidine ring with a 1,2,3-triazole moiety, making it a versatile intermediate for drug discovery and material science. Its CAS number 756476-21-8 is frequently searched in academic and industrial databases, reflecting its growing relevance in synthetic chemistry.

The compound's 1,2,3-triazole group is particularly noteworthy, as it participates in click chemistry reactions—a hot topic in modern organic synthesis. Researchers often explore its potential in designing bioactive molecules, kinase inhibitors, and ligands for protein binding. Recent studies highlight its role in optimizing drug bioavailability and target selectivity, aligning with the industry's focus on precision medicine.

From a synthetic perspective, 4-(1H-1,2,3-triazol-1-yl)piperidine is synthesized via Cu-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method ensures high yields and mild reaction conditions, making it scalable for industrial applications. The compound's piperidine-triazole hybrid structure also contributes to its stability, a critical factor for drug formulation and storage.

In the context of AI-driven drug discovery, 756476-21-8 is frequently referenced in cheminformatics datasets. Machine learning models trained on such compounds aid in predicting ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), a trending topic in computational chemistry. This synergy between experimental and in silico approaches accelerates the development of novel therapeutics.

Beyond pharmaceuticals, 4-(1H-1,2,3-triazol-1-yl)piperidine finds applications in material science, particularly in designing polymers and catalysts. Its ability to form stable complexes with metals makes it valuable for catalytic systems and nanotechnology. Environmental considerations, such as green chemistry and sustainable synthesis, further drive interest in this compound due to its compatibility with atom-efficient reactions.

Looking ahead, the demand for 756476-21-8 is expected to rise, fueled by advancements in personalized medicine and bioconjugation techniques. Its integration into high-throughput screening platforms and combinatorial chemistry libraries underscores its potential for innovation. As researchers continue to explore its structure-activity relationships (SAR), this compound will likely remain a focal point in medicinal chemistry and beyond.